Elemicin

• CAS No.: 487-11-6
• Product Name: Elemicin
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 1,2,3-trimethoxy-5-prop-2-enylbenzene
• Standard InChI: InChI=1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5,7-8H,1,6H2,2-4H3
• Standard InChIKey: BPLQKQKXWHCZSS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)CC=C
• Density: 1.058-1.070
• Physical Description: Colourless to pale straw coloured viscous liquid; Spice with floral notes
• Description: Elemicin, also known as 5'-metoxy eugenol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. Elemicin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, elemicin is primarily located in the membrane (predicted from logP). Elemicin is a flower and spice tasting compound that can be found in a number of food items such as carrot, wild carrot, herbs and spices, and tarragon. This makes elemicin a potential biomarker for the consumption of these food products.; Elemicin is an olefinic compound.
• Solubility: Practically insoluble to insoluble in water; Soluble (in ethanol)
• Synonyms: 1,2,3-Trimethoxy-5-(2-propen-1-yl)-benzene; 5-Allyl-1,2,3-trimethoxybenzene; 1-(3,4,5-Trimethoxyphenyl)-2-propene
• Reference: Baser, K., et al., Flavour Fragr. J., 8, 35 (1993); McKenna, A., et al., Eur J Emerg Med., 11, 240 (2004)
• PubChem Compound: 10248
• Last Modified: Nov 11 2021